Cas no 106027-67-2 (2-methyl-4-nitro-n-octadecylaniline)

• Product Name: 2-methyl-4-nitro-n-octadecylaniline
• CAS No: 106027-67-2
• MF: C₂₅H₄₄N₂O₂
• MW: 404.629067420959
• CID: 1169143
• PubChem ID: 13766058
• Update Time: 2025-04-20

2-methyl-4-nitro-n-octadecylaniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-nitro-n-octadecylaniline
• DTXSID60548877
• 106027-67-2
• SCHEMBL9098100

• Inchi： 1S/C25H44N2O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-26-25-20-19-24(27(28)29)22-23(25)2/h19-20,22,26H,3-18,21H2,1-2H3
• InChI Key： RKIZMJNBLNUGED-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C)C=1)NCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 404.34052
• Monoisotopic Mass: 404.34027865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17